Cas no 2248293-18-5 (7-Phenylmethoxycarbonyl-2,4,5,6-tetrahydropyrazolo[3,4-b]pyridine-3-carboxylic acid)

7-Phenylmethoxycarbonyl-2,4,5,6-tetrahydropyrazolo[3,4-b]pyridine-3-carboxylic acid is a specialized heterocyclic compound featuring a pyrazolo[3,4-b]pyridine core with a phenylmethoxycarbonyl (Cbz) protecting group and a carboxylic acid functionality. This structure makes it a valuable intermediate in organic synthesis, particularly for the development of pharmaceuticals and bioactive molecules. The Cbz group offers selective deprotection under mild conditions, enabling controlled synthetic modifications. The carboxylic acid moiety enhances reactivity for further derivatization, such as amide bond formation. Its rigid heterocyclic framework contributes to stability and potential pharmacological relevance, making it suitable for applications in medicinal chemistry and drug discovery research.
7-Phenylmethoxycarbonyl-2,4,5,6-tetrahydropyrazolo[3,4-b]pyridine-3-carboxylic acid structure
2248293-18-5 structure
Product Name:7-Phenylmethoxycarbonyl-2,4,5,6-tetrahydropyrazolo[3,4-b]pyridine-3-carboxylic acid
CAS No:2248293-18-5
MF:C15H15N3O4
MW:301.297303438187
CID:6340287
PubChem ID:137940516
Update Time:2025-06-23

7-Phenylmethoxycarbonyl-2,4,5,6-tetrahydropyrazolo[3,4-b]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2248293-18-5
    • EN300-6509658
    • 7-[(benzyloxy)carbonyl]-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridine-3-carboxylic acid
    • 7-Phenylmethoxycarbonyl-2,4,5,6-tetrahydropyrazolo[3,4-b]pyridine-3-carboxylic acid
    • Inchi: 1S/C15H15N3O4/c19-14(20)12-11-7-4-8-18(13(11)17-16-12)15(21)22-9-10-5-2-1-3-6-10/h1-3,5-6H,4,7-9H2,(H,16,17)(H,19,20)
    • InChI Key: ARAPWGMZWMHKPN-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C(N1C2C(=C(C(=O)O)NN=2)CCC1)=O

Computed Properties

  • Exact Mass: 301.10625597g/mol
  • Monoisotopic Mass: 301.10625597g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 425
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 95.5Ų

7-Phenylmethoxycarbonyl-2,4,5,6-tetrahydropyrazolo[3,4-b]pyridine-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6509658-0.05g
7-[(benzyloxy)carbonyl]-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridine-3-carboxylic acid
2248293-18-5 95.0%
0.05g
$948.0 2025-03-14
Enamine
EN300-6509658-0.1g
7-[(benzyloxy)carbonyl]-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridine-3-carboxylic acid
2248293-18-5 95.0%
0.1g
$993.0 2025-03-14
Enamine
EN300-6509658-0.25g
7-[(benzyloxy)carbonyl]-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridine-3-carboxylic acid
2248293-18-5 95.0%
0.25g
$1038.0 2025-03-14
Enamine
EN300-6509658-0.5g
7-[(benzyloxy)carbonyl]-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridine-3-carboxylic acid
2248293-18-5 95.0%
0.5g
$1084.0 2025-03-14
Enamine
EN300-6509658-1.0g
7-[(benzyloxy)carbonyl]-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridine-3-carboxylic acid
2248293-18-5 95.0%
1.0g
$1129.0 2025-03-14
Enamine
EN300-6509658-2.5g
7-[(benzyloxy)carbonyl]-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridine-3-carboxylic acid
2248293-18-5 95.0%
2.5g
$2211.0 2025-03-14
Enamine
EN300-6509658-5.0g
7-[(benzyloxy)carbonyl]-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridine-3-carboxylic acid
2248293-18-5 95.0%
5.0g
$3273.0 2025-03-14
Enamine
EN300-6509658-10.0g
7-[(benzyloxy)carbonyl]-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridine-3-carboxylic acid
2248293-18-5 95.0%
10.0g
$4852.0 2025-03-14

7-Phenylmethoxycarbonyl-2,4,5,6-tetrahydropyrazolo[3,4-b]pyridine-3-carboxylic acid Related Literature

Additional information on 7-Phenylmethoxycarbonyl-2,4,5,6-tetrahydropyrazolo[3,4-b]pyridine-3-carboxylic acid

7-Phenylmethoxycarbonyl-2,4,5,6-tetrahydropyrazolo[3,4-b]pyridine-3-carboxylic acid: A Comprehensive Overview

7-Phenylmethoxycarbonyl-2,4,5,6-tetrahydropyrazolo[3,4-b]pyridine-3-carboxylic acid, with CAS Registry Number 2248293-18-5, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazolopyridines, which are known for their unique structural features and potential applications in drug discovery. The molecule's structure incorporates a pyrazolo[3,4-b]pyridine core with a substituted phenylmethoxycarbonyl group and a carboxylic acid moiety, making it a versatile platform for further chemical modifications and biological evaluations.

The synthesis of this compound involves a series of intricate reactions that highlight the importance of stereochemistry and regioselectivity in organic synthesis. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of the tetrahydropyrazolo[3,4-b]pyridine framework. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to assemble key intermediates with high precision. The incorporation of the phenylmethoxycarbonyl group has been achieved through nucleophilic acyl substitution strategies, leveraging the reactivity of activated esters.

One of the most notable aspects of this compound is its potential as a lead molecule in drug development. The pyrazolopyridine core is known to exhibit modulatory effects on various biological targets, including kinases and G-protein coupled receptors (GPCRs). Recent studies have demonstrated that analogs of this compound can act as potent inhibitors of certain serine/threonine kinases involved in cellular signaling pathways. For example, a 2023 study published in Nature Communications reported that derivatives of this compound showed remarkable selectivity towards Aurora kinases, which are key regulators of mitosis and have been implicated in cancer progression.

The carboxylic acid group present in the molecule plays a crucial role in its bioavailability and pharmacokinetic properties. Researchers have explored various strategies to optimize this aspect by converting the carboxylic acid into bioisosteres such as amides or esters. These modifications have been shown to enhance solubility and stability while maintaining or improving the compound's biological activity. Furthermore, the phenylmethoxycarbonyl group contributes to the molecule's lipophilicity, which is essential for crossing biological membranes and reaching intracellular targets.

In terms of structural characterization, modern analytical techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in elucidating the precise three-dimensional arrangement of this compound. These studies have revealed that the molecule adopts a rigid conformation due to the aromaticity of the pyrazolopyridine ring system. This rigidity is advantageous for maintaining specific interactions with biological targets and ensuring consistent pharmacological activity.

Recent advancements in computational chemistry have also provided valuable insights into the molecular interactions of this compound. Molecular docking studies have revealed that it forms favorable hydrogen bonds and π-π interactions with key residues in target proteins. These findings have guided further optimization efforts aimed at improving binding affinity and selectivity. For instance, researchers have explored substituent effects on both the phenylmethoxycarbonyl group and the pyrazolopyridine core to identify optimal configurations for therapeutic applications.

The versatility of 7-Phenylmethoxycarbonyl-2,4,5,6-tetrahydropyrazolo[3,4-b]pyridine-3-carboxylic acid extends beyond its role as a drug candidate. It has also been utilized as a building block in synthesizing more complex molecules with diverse functionalities. For example, its use as an intermediate in peptide synthesis has been reported in several recent studies. The carboxylic acid group serves as an ideal site for amide bond formation, enabling the construction of larger biomolecules with tailored properties.

In conclusion, 7-Phenylmethoxycarbonyl-2,4,5,6-tetrahydropyrazolo[3,b]pyridine-3-carboxylic acid represents a fascinating example of how modern synthetic chemistry can yield compounds with significant potential for real-world applications. Its unique structure and functional groups make it an invaluable tool for advancing our understanding of chemical biology and developing novel therapeutic agents. As research continues to uncover new insights into its properties and applications, CAS No 2248293-18-5 will undoubtedly remain at the forefront of scientific exploration.

Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd